2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: N-[4-(trifluoromethoxy)phenyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H11F3N2O5S/c17-16(18,19)26-11-7-5-10(6-8-11)20-14(22)9-21-15(23)12-3-1-2-4-13(12)27(21,24)25/h1-8H,9H2,(H,20,22)
• InChI Key: DZIKVUJPJDRUIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C16H11F3N2O5S
• Molecular Weight: 400.3 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

• Anti-inflammatory Agents :

  • A study synthesized and evaluated a series of compounds structurally related to your compound of interest for their anti-inflammatory activity. These compounds showed promise in both in vitro and in vivo models, demonstrating significant potential as anti-inflammatory agents (Nikalje, Hirani, & Nawle, 2015).

• Anticancer, Antioxidant, and Antimicrobial Activities :

  • Research on N-substituted saccharins, closely related to your compound, revealed that they possess excellent to moderate anti-inflammatory, antioxidant, and anticancer activities. These compounds also showed significant antimicrobial effects against both Gram-positive and Gram-negative bacteria (Al-Fayez, Elsawy, Mansour, Ali, & Elghamry, 2022).

• Antifungal and Plant Growth Regulating Activities :

  • Another study involved the synthesis of novel triazole compounds containing a thioamide group. These compounds exhibited antifungal activities and also showed potential in regulating plant growth (Li Fa-qian, Qin Yong-qi, Xu Liang-zhong, L. Lude, Yang Xu-jie, & W. Xin, 2005).

• Inhibition of Mycobacterium Tuberculosis :

  • A series of substituted acetamide derivatives were designed and evaluated for their activity against Mycobacterium tuberculosis. One compound, in particular, showed promising results, inhibiting drug-sensitive strains of Mycobacterium tuberculosis (Pedgaonkar et al., 2014).

Mechanism of Action

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Safety and Hazards

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